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Compound of Interest

Compound Name: ITX3

Cat. No.: B15606329

Essential Safety and Handling Guide for ITX3

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling the TrioN inhibitor, ITX3. It is intended for researchers, scientists,
and drug development professionals to ensure the safe laboratory use of this compound. While
ITX3 is not classified as a hazardous substance under REACH Regulation (EC) No.
1907/2006, it is crucial to handle it with care as a chemical substance for research purposes.[1]

Immediate Safety and Handling Precautions

Before working with ITX3, ensure that you are in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.[1] Adherence to standard laboratory
safety practices is paramount.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling ITX3,
both in solid form and in solution:
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PPE Component Specification Rationale

. ) Protects eyes from splashes
Eye Protection Safety goggles or a face shield
and aerosols.[1][2]

) Chemical-resistant gloves ]
Hand Protection o Prevents skin contact.
(e.g., nitrile)

] Protects skin and personal
Body Protection Laboratory coat ) o
clothing from contamination.[1]

Operational Plan: Handling ITX3

This section outlines the procedural steps for the safe handling of ITX3 in a laboratory setting.
1. Pre-Handling Preparations

o Consult Safety Data Sheet (SDS): Although specific SDS for ITX3 may not be readily
available, always check for any manufacturer-provided safety information.

o Area Preparation: Ensure the work area, typically a chemical fume hood, is clean and
uncluttered.

o Assemble Materials: Have all necessary equipment and reagents ready, including micro-
pipettes, tubes, and solvent (commonly DMSO).

2. Handling Solid ITX3

» Weighing: When weighing solid ITX3, perform this task in a fume hood to avoid inhaling any
airborne powder.

e Avoid Dust Generation: Handle the solid material carefully to minimize the creation of dust.
3. Preparing ITX3 Solutions (in DMSO)
e ITX3 is frequently dissolved in Dimethyl Sulfoxide (DMSO) for experimental use.[1]

e Solvent Handling: DMSO is a combustible liquid and can enhance the skin absorption of
other chemicals.[1] Handle DMSO with extreme care in a well-ventilated area.
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Dissolving ITX3: Slowly add the weighed ITX3 to the required volume of DMSO in a suitable
container. Mix gently until fully dissolved.

N

. Post-Handling Procedures

Decontamination: Clean the work area thoroughly with an appropriate cleaning agent.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
Spill Management

In the event of a spill, follow these steps:

o Alert Personnel: Inform others in the vicinity of the spill.

o Ventilation: Ensure the area is well-ventilated.[1]

o Containment: For small liquid spills, use an inert absorbent material like vermiculite or sand
to contain the spill.[1]

o Collection: Carefully collect the absorbent material and any contaminated debris into a
sealable container.[1]

o Labeling: Label the container as "Hazardous Waste" and list the chemical constituents.[1]

» Disposal: Dispose of the waste container through your institution's hazardous waste
program.[1]

Disposal Plan

Proper disposal of ITX3 and its solutions is critical for laboratory safety and environmental
responsibility.[1]

Disposal of Solid ITX3

 Original Container: If possible, keep the solid ITX3 in its original container.[1]
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» Labeling: If the original container is unavailable, place the solid waste in a new, sealed

container and label it as "Hazardous Waste for Disposal” with the chemical name "ITX3".[1]

« Institutional Protocol: Arrange for disposal through your institution's Environmental Health

and Safety (EHS) office.[1]

Disposal of ITX3 Solutions (in DMSO)

Waste containing ITX3 and DMSO should be treated as a chemical waste stream.[1]

o Segregation: Collect all waste containing ITX3 and DMSO in a dedicated, properly labeled,

and sealed waste container compatible with organic solvents.[1]

e Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical names

("ITX3," "Dimethyl Sulfoxide"), and their approximate concentrations and volume.[1]

o Storage: Store the sealed waste container in a designated hazardous waste accumulation

area, away from heat, sparks, and open flames.[1]

« Institutional Protocol: Follow your institution's specific guidelines for the collection and

disposal of chemical waste.[1]

Quantitative Data Summary

Property Value Source
Molecular Weight 371.46 g/mol [3]
Chemical Formula C22H17N30S [3]

Dry, dark, and at 0 - 4°C for
Storage (Solid) short term or -20°C for long

term.

[3]

-80°C for up to 2 years; -20°C

Storage (in DMSO) for up to 1 year

[4]

Experimental Workflow

© 2025 BenchChem. All rights reserved. a/7

Tech Support


https://www.benchchem.com/product/b15606329?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_ITX3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_ITX3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15606329?utm_src=pdf-body
https://www.benchchem.com/product/b15606329?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_ITX3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15606329?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_ITX3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15606329?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_ITX3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_ITX3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_ITX3_A_Guide_for_Laboratory_Professionals.pdf
https://www.medkoo.com/products/20665
https://www.medkoo.com/products/20665
https://www.medkoo.com/products/20665
https://www.medchemexpress.com/ITX3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation

£

Hangling
A4

D

Post-Handling

Decontaminate
Work Area
Segregate Waste
N
Wash Hands

\ Disposal

)

)

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of ITX3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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